(S)-4-((tert-Butoxycarbonyl)amino)-3-hydroxybutanoic acid

• IUPAC Name: (3S)-3-hydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• InChI: InChI=1S/C9H17NO5/c1-9(2,3)15-8(14)10-5-6(11)4-7(12)13/h6,11H,4-5H2,1-3H3,(H,10,14)(H,12,13)/t6-/m0/s1
• InChI Key: PEZOIOCDCZQUCM-LURJTMIESA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(CC(=O)O)O
• Isomeric SMILES: CC(C)(C)OC(=O)NC[C@H](CC(=O)O)O
• Molecular Formula: C9H17NO5
• DSSTOX Substance ID: DTXSID10515993
• Molecular Weight: 219.23 g/mol
• CAS RN: 127852-78-2

Description

“(S)-4-((tert-Butoxycarbonyl)amino)-3-hydroxybutanoic acid” is a compound that involves a tert-butyloxycarbonyl (Boc) group. The Boc group is a common protecting group for amines in organic synthesis. It is used to prevent multiple reactive groups in amino acid ionic liquids (AAILs) from reacting.

Synthesis Analysis

The synthesis of this compound involves the use of commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs). These protected AAILs are used as starting materials in dipeptide synthesis with commonly used coupling reagents. A distinctive coupling reagent, N, N’-diethylene-N’'-2-chloroethyl thiophosphoramide, was found to enhance amide formation in the Boc-AAILs without the addition of a base.

Molecular Structure Analysis

The molecular structure of this compound involves a Boc group, which is an ester of the carbamic acid. The Boc group has a formula of C5H9O2 and an average mass of 101.12376.

Chemical Reactions Analysis

The chemical reactions involving this compound primarily focus on the deprotection of the Boc group. This process can be achieved at high temperatures using a phosphonium ionic liquid. The ionic liquid demonstrates a beneficial effect, having low viscosity and high thermal stability.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are largely determined by its Boc group. The Boc group has a net charge of 0, a monoisotopic mass of 101.06025, and is represented by the SMILES string "C(*) (=O)OC © ©C".

Mechanism of Action

The mechanism of action for this compound in organic synthesis involves the use of its Boc group as a protecting group. This group prevents the multiple reactive groups in AAILs from reacting, allowing for chemoselectivity in subsequent chemical reactions.

Future Directions

Future research could explore the expanded applicability of AAILs in organic synthesis. This could involve the development of new synthesis methods using different coupling reagents or the exploration of other potential applications of Boc-protected amino acids.